Cas no 19605-69-7 ((3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol)

• Product Name: (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol
• CAS No: 19605-69-7
• MF: C₂₃H₃₆O₅
• MW: 392.5289478302
• CID: 4553591
• PubChem ID: 169434728
• Update Time: 2025-07-16

(3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol
• Pregnan-3-ol, 17,20:20,21-bis[methylenebis(oxy)]-, (3α,5β)- (9CI)
• (3alpha,5beta)-17,20
• 19605-69-7
• (3a,5b)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol
• 17,20:20,21-bis(methylenedioxy)-5?-pregnan-3?-ol

• Inchi： 1S/C23H36O5/c1-20-8-5-16(24)11-15(20)3-4-17-18(20)6-9-21(2)19(17)7-10-22(21)23(28-14-26-22)12-25-13-27-23/h15-19,24H,3-14H2,1-2H3/t15-,16-,17-,18+,19+,20+,21+,22-,23?/m1/s1
• InChI Key： BMASJGTXZQYHKW-GLULQGNSSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@@H](O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]12OCOC21OCOC2)C

Computed Properties

• Exact Mass: 392.25627424g/mol
• Monoisotopic Mass: 392.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.2Ų

Additional information on (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol

Comprehensive Overview of (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol (CAS No. 19605-69-7)

The compound (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol, identified by its CAS No. 19605-69-7, is a structurally unique steroid derivative that has garnered significant interest in pharmaceutical and biochemical research. Its complex molecular architecture, featuring methylenebis(oxy) bridges at positions 17,20 and 20,21, distinguishes it from other pregnane derivatives. This structural modification enhances its potential as a scaffold for drug development, particularly in targeting hormone-related pathways.

Recent advancements in steroid chemistry have highlighted the importance of pregnan-3-ol derivatives in modulating biological activity. Researchers are increasingly focusing on the (3α,5β) configuration due to its influence on receptor binding affinity and metabolic stability. The compound’s bis[methylenebis(oxy)] groups contribute to its lipophilicity, a critical factor in drug absorption and distribution. These properties align with current trends in precision medicine, where molecular tailoring is key to improving therapeutic outcomes.

In the context of AI-driven drug discovery, CAS No. 19605-69-7 has emerged as a candidate for virtual screening and molecular docking studies. Its rigid framework serves as a template for designing analogs with enhanced selectivity. Notably, the compound’s potential applications in neurosteroid research have sparked discussions in scientific forums, particularly regarding its role in GABA receptor modulation—a hot topic in neuroscience and anxiolytic drug development.

From a synthetic chemistry perspective, the 17,20:20,21-Bis[methylenebis(oxy)] motif presents intriguing challenges for green chemistry enthusiasts. Optimizing its synthesis using catalytic methods or biocatalysis aligns with the global push for sustainable pharmaceutical manufacturing. This aspect resonates with environmentally conscious investors and researchers exploring ESG-compliant drug production.

The compound’s nomenclature, (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol, reflects the IUPAC standards for steroid naming—a frequently searched topic among chemistry students and professionals. Its systematic name provides insights into stereochemistry (3α,5β) and functionalization patterns, making it a valuable case study for organic chemistry education. Online queries about "pregnane derivatives with ether linkages" often reference this compound as a benchmark.

Analytical characterization of CAS No. 19605-69-7 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, addressing common search trends in structural elucidation. Recent publications have utilized computational chemistry tools to predict its physicochemical properties, catering to the growing demand for in silico profiling in pre-clinical research.

In conclusion, (3α,5β)-17,20:20,21-Bis[methylenebis(oxy)]pregnan-3-ol represents a fascinating intersection of traditional steroid chemistry and modern drug design paradigms. Its multifaceted relevance—from neuroactive steroid research to sustainable synthesis—positions it as a compound of enduring scientific value, worthy of further exploration in both academic and industrial settings.